Cas no 62482-33-1 (2,4-Quinolinedicarboxylic acid, 5-chloro-)

• Product Name: 2,4-Quinolinedicarboxylic acid, 5-chloro-
• CAS No: 62482-33-1
• MF: C₁₁H₆ClNO₄
• MW: 251.622642040253
• CID: 443298
• PubChem ID: 21452047
• Update Time: 2025-04-19

2,4-Quinolinedicarboxylic acid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinolinedicarboxylic acid, 5-chloro-
• 5-chloroquinoline-2,4-dicarboxylic acid
• DTXSID20614108
• SCHEMBL11668909
• 62482-33-1

• Inchi： 1S/C11H6ClNO4/c12-6-2-1-3-7-9(6)5(10(14)15)4-8(13-7)11(16)17/h1-4H,(H,14,15)(H,16,17)
• InChI Key： VSDOPAANGALBJB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=C(C(=O)O)C=C(C(=O)O)N=2

Computed Properties

• Exact Mass: 250.99858
• Monoisotopic Mass: 250.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49